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Compound of Interest

Compound Name: Amycolatopsin A

Cat. No.: B10823639 Get Quote

Introduction

Amycolatopsin A, a glycosylated polyketide macrolide isolated from the Australian soil

bacterium Amycolatopsis sp. MST-108494, has demonstrated selective antimycobacterial

activity, making it a person of interest in the development of new therapeutics.[1] The definitive

determination of its complex three-dimensional structure is a prerequisite for understanding its

mode of action and for any future medicinal chemistry efforts. Nuclear Magnetic Resonance

(NMR) spectroscopy stands as the most powerful and indispensable tool for the complete

structure elucidation of novel natural products like Amycolatopsin A. This document provides

a detailed overview of the application of various NMR techniques to decipher the molecular

architecture of this promising bioactive compound.

Logical Workflow for Structure Elucidation

The process of elucidating the structure of a natural product like Amycolatopsin A using NMR

spectroscopy follows a logical and stepwise progression. The workflow is designed to first

identify the basic carbon-hydrogen framework and then piece together the connectivity and

stereochemistry of the molecule.
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Initial 1D NMR Analysis

2D NMR for Connectivity

Structure Assembly & Refinement

1H NMR

13C NMR & DEPT

Proton inventory, functional groups

COSY

HSQC

1H-1H correlations

HMBC

Direct 1H-13C correlations

Fragment Assembly

Stereochemistry (NOESY/ROESY)

Long-range 1H-13C correlations

Final Structure of Amycolatopsin A

Through-space correlations
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Polyketide Synthase (PKS) Assembly Line

Post-PKS Tailoring

Starter Unit (e.g., Acetyl-CoA)

PKS Modules (KS, AT, KR, DH, ER, ACP)

Extender Units (e.g., Malonyl-CoA)

Nascent Polyketide Chain

Chain Elongation & Modification

Cyclization (Thioesterase)

Macrolide Aglycone

Glycosylation (Glycosyltransferases)

Amycolatopsin A

Activated Sugars (e.g., NDP-sugars)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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